Rhenium(III) iodide

• IUPAC Name: triiodorhenium
• InChI: InChI=1S/3HI.Re/h3*1H;/q;;;+3/p-3
• InChI Key: DDMQJDMHHOTHKW-UHFFFAOYSA-K
• Canonical SMILES: I[Re](I)I
• Molecular Formula: I3Re
• DSSTOX Substance ID: DTXSID201314646
• Molecular Weight: 566.920 g/mol
• CAS No.: 15622-42-1

Description

Rhenium(III) iodide is a binary chemical compound composed of rhenium and iodide, with the chemical formula ReI₃. It forms violet-black crystals and is poorly soluble in water, acetone, ethanol, ether, and dilute acid solutions

Mechanism of Action

Target of Action

Rhenium(III) iodide is a binary chemical compound of rhenium and iodide with the chemical formula ReI3

Mode of Action

It is known that this compound can be synthesized by the decomposition of rhenium(iv) iodide . This suggests that the compound may interact with its targets through a reduction process.

Pharmacokinetics

It is known that this compound forms violet-black crystals and is poorly soluble in water, acetone, ethanol, ether, and dilute acid solutions

Result of Action

When heated in vacuum up to 170 °c, the compound decomposes to rhenium(ii) iodide, and at 380 °c — to rhenium(i) iodide . This suggests that the compound may undergo changes under certain conditions, which could potentially influence its effects at the molecular and cellular levels.

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, the compound’s solubility can be affected by the presence of various solvents . Additionally, the compound’s stability can be influenced by temperature, as it decomposes under certain heat conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Rhenium(III) iodide can be synthesized through several methods:

This method involves the thermal decomposition of rhenium(IV) iodide (ReI₄) to produce this compound and iodine gas:

Decomposition of Rhenium(IV) Iodide: $$2ReI₄ → 2ReI₃ + I₂$$2ReI4​→2ReI3​+I2​

Another method involves the introduction of ethanol into a mixture of perrhenic acid (HReO₄) and hydroiodic acid (HI):

Reaction of Perrhenic Acid and Hydroiodic Acid: $$HReO₄ + 3HI + 2C₂H₅OH → ReI₃ + 4H₂O + 2CH₃CHO$$HReO4​+3HI+2C2​H5​OH→ReI3​+4H2​O+2CH3​CHO

Industrial Production Methods:

Chemical Reactions Analysis

Types of Reactions: Rhenium(III) iodide undergoes various chemical reactions, including:

When heated in a vacuum up to 170°C, this compound decomposes to rhenium(II) iodide:

Decomposition: $$2ReI₃ → 2ReI₂ + I₂$$2ReI3​→2ReI2​+I2​

At 380°C, it further decomposes to rhenium(I) iodide:

$$ReI₃ → ReI + I₂$$ReI3​→ReI+I2​

Common Reagents and Conditions:

Oxidation and Reduction: this compound can participate in redox reactions, where it can be reduced or oxidized depending on the reagents and conditions used.

Substitution Reactions: It can undergo ligand substitution reactions, where iodide ligands are replaced by other ligands without altering the core structure.

Major Products: The major products formed from these reactions include rhenium(II) iodide, rhenium(I) iodide, and iodine gas.

Scientific Research Applications

Rhenium(III) iodide has several scientific research applications, including:

Chemistry: It is used as a precursor for the synthesis of other rhenium compounds and clusters.

Biology and Medicine:

Industry: this compound can be used in the development of catalysts and materials with specific electronic and optical properties.

Comparison with Similar Compounds

Iridium Triiodide (IrI₃): Similar to rhenium(III) iodide, iridium triiodide forms stable complexes and has applications in catalysis and materials science.

Ruthenium(III) Iodide (RuI₃): This compound shares similar properties and reactivity with this compound and is used in various chemical and industrial applications.

Uniqueness: this compound is unique due to its specific electronic configuration and the ability to form stable complexes with a variety of ligands. Its high thermal stability and resistance to decomposition make it valuable for high-temperature applications and studies involving metal-ligand interactions .

Customer Q & A

Q1: What is a significant challenge in synthesizing rhenium(III) iodide, and how have researchers overcome it?

A1: A major challenge in obtaining this compound has been the low yield and complexity of previous synthetic methods. A simplified, high-yield synthesis was developed utilizing the thermal decarbonylation of rhenium(III) benzoate with iodine. [] This method offers a more efficient route to obtaining this valuable precursor for further chemical synthesis.

Q2: What is a notable application of this compound in coordination chemistry?

A2: this compound serves as an effective starting material for synthesizing rhenium chalcocyanide cluster complexes. [] For example, reacting this compound with potassium thiocyanate under specific conditions leads to the formation of [Re4(µ3-S)4(CN)12]4−. This highlights the utility of this compound in accessing diverse rhenium cluster compounds with potential applications in various fields.

Q3: Besides rhenium compounds, what other metal iodide was characterized in the process of optimizing the synthesis of this compound?

A3: During the investigation of an efficient synthesis for this compound, researchers successfully isolated and characterized β-molybdenum(II) iodide. [, ] This finding underscores the broader applicability of the developed synthetic methodology for accessing various metal iodides.